Cas no 2228-98-0 (4-(tert-Butyl)cyclohex-1-ene)

• Product Name: 4-(tert-Butyl)cyclohex-1-ene
• CAS No: 2228-98-0
• MF: C₁₀H₁₈
• MW: 138.249923229218
• MDL: MFCD09867949
• CID: 274609
• PubChem ID: 16688
• Update Time: 2025-06-08

4-(tert-Butyl)cyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)cyclohex-1-ene
• 4-TERT-BUTYLCYCLOHEX-1-ENE
• 4-tert-butylcyclohexene
• Cyclohexene,4-(1,1-dimethylethyl)-
• 4-tert-Butyl-1-cyclohexene
• 4-tertiary-Butylcyclohexene
• Cyclohexene, 4-tert-butyl-
• NSC-143533
• A847385
• 2228-98-0
• Cyclohexene, 4-(1,1-dimethylethyl)-
• DTXSID40862881
• 4-t-butyl-1-cyclohexene
• NSC 143533
• NSC143533
• 4-tert-Butyl-1-cyclohexene;4-(tert-Butyl)cyclohex-1-ene
• J-516006
• Cyclohexene,1-dimethylethyl)-
• GS-4060
• MFCD09867949
• NS00096102
• 4-t-butylcyclohexene
• AKOS006314210
• C10H18
• 4-tert-butyl-cyclohexene
• DB-367101

• MDL： MFCD09867949
• Inchi： 1S/C10H18/c1-10(2,3)9-7-5-4-6-8-9/h4-5,9H,6-8H2,1-3H3
• InChI Key： PJTMQLHFQYFBBB-UHFFFAOYSA-N
• SMILES： C1(CC=CCC1)C(C)(C)C

Computed Properties

• Exact Mass: 138.14094
• Monoisotopic Mass: 138.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.832
• Melting Point: No data available
• Boiling Point: 165.3°Cat760mmHg
• Flash Point: 38.4°C
• Refractive Index: 1.46
• PSA: 0
• LogP: 3.38880
• Vapor Pressure: No data available

4-(tert-Butyl)cyclohex-1-ene Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H400 (100%) H410 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1993
• Safety Instruction： H315 (100%) H400 (100%) H410 (100%)
• HazardClass：3
• PackingGroup：Ⅲ
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(tert-Butyl)cyclohex-1-ene

Recent Advances in the Application of 4-(tert-Butyl)cyclohex-1-ene (CAS: 2228-98-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(tert-Butyl)cyclohex-1-ene (CAS: 2228-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its potential in drug development, chemical synthesis, and biological studies. The following sections provide a comprehensive overview of the current state of research, including key methodologies, results, and implications for future work.

Recent studies have demonstrated that 4-(tert-Butyl)cyclohex-1-ene serves as a valuable intermediate in the synthesis of complex organic molecules. Its tert-butyl group and cyclohexene ring provide steric and electronic effects that are advantageous in catalytic reactions. For instance, a 2023 study published in the Journal of Organic Chemistry reported the successful use of this compound in asymmetric hydrogenation reactions, achieving high enantioselectivity and yield. These findings underscore its potential as a building block for chiral pharmaceuticals, where stereochemical purity is critical.

In the realm of drug discovery, 4-(tert-Butyl)cyclohex-1-ene has been investigated for its role in modulating biological targets. A recent preprint on bioRxiv highlighted its interaction with specific G-protein-coupled receptors (GPCRs), suggesting its utility as a scaffold for designing novel therapeutics. Molecular docking simulations revealed favorable binding affinities, paving the way for further in vitro and in vivo studies. Additionally, its lipophilic nature makes it a promising candidate for improving the pharmacokinetic properties of drug candidates, particularly in central nervous system (CNS) targeting compounds.

Beyond its pharmaceutical applications, this compound has also been explored in materials science. A 2024 study in ACS Applied Materials & Interfaces demonstrated its incorporation into polymer matrices to enhance thermal stability and mechanical properties. The tert-butyl group was found to reduce polymer chain mobility, thereby improving the material's performance under high-temperature conditions. Such innovations highlight the interdisciplinary potential of 4-(tert-Butyl)cyclohex-1-ene, bridging gaps between chemistry, biology, and engineering.

Despite these advancements, challenges remain in the large-scale production and purification of 4-(tert-Butyl)cyclohex-1-ene. Recent efforts have focused on optimizing synthetic routes to minimize byproducts and improve yield. For example, a team at MIT developed a continuous-flow synthesis method that reduces reaction times and energy consumption, as detailed in a 2023 Green Chemistry publication. These innovations are critical for ensuring the compound's accessibility for industrial and academic research.

In conclusion, 4-(tert-Butyl)cyclohex-1-ene (CAS: 2228-98-0) represents a versatile and promising compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable diverse functionalities, from drug design to materials engineering. Ongoing research continues to uncover new opportunities and address existing challenges, positioning this compound as a key player in future scientific and technological advancements. Researchers are encouraged to explore its potential further, particularly in interdisciplinary collaborations that leverage its multifaceted properties.